1-Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(trifluoromethanesulfonate)
1-Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(trifluoromethanesulfonate)
Brand Name:
Vulcanchem
CAS No.:
140681-68-1
VCID:
VC21087483
InChI:
InChI=1S/C7H14ClFN2.2CHF3O3S/c8-7-10-1-4-11(9,5-2-10)6-3-10;2*2-1(3,4)8(5,6)7/h1-7H2;2*(H,5,6,7)/q+2;;/p-2
SMILES:
C1C[N+]2(CC[N+]1(CC2)CCl)F.C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-]
Molecular Formula:
C9H14ClF7N2O6S2
Molecular Weight:
478.8 g/mol
1-Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(trifluoromethanesulfonate)
CAS No.: 140681-68-1
Cat. No.: VC21087483
Molecular Formula: C9H14ClF7N2O6S2
Molecular Weight: 478.8 g/mol
* For research use only. Not for human or veterinary use.
![1-Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(trifluoromethanesulfonate) - 140681-68-1](/images/no_structure.jpg)
Specification
| CAS No. | 140681-68-1 |
|---|---|
| Molecular Formula | C9H14ClF7N2O6S2 |
| Molecular Weight | 478.8 g/mol |
| IUPAC Name | 1-(chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane;trifluoromethanesulfonate |
| Standard InChI | InChI=1S/C7H14ClFN2.2CHF3O3S/c8-7-10-1-4-11(9,5-2-10)6-3-10;2*2-1(3,4)8(5,6)7/h1-7H2;2*(H,5,6,7)/q+2;;/p-2 |
| Standard InChI Key | ZBNYOLKEKKOKCU-UHFFFAOYSA-L |
| SMILES | C1C[N+]2(CC[N+]1(CC2)CCl)F.C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-] |
| Canonical SMILES | C1C[N+]2(CC[N+]1(CC2)CCl)F.C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-] |
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